Arginylphenylalaninamide
Arginylphenylalaninamide
Arginylphenylalaninamide is a fragment of FMRamide; may be used as a neurotransmitter or neuromodulator by optic lobe neurons of different types.
Brand Name:
Vulcanchem
CAS No.:
34388-59-5
VCID:
VC0519304
InChI:
InChI=1S/C15H24N6O2/c16-11(7-4-8-20-15(18)19)14(23)21-12(13(17)22)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9,16H2,(H2,17,22)(H,21,23)(H4,18,19,20)/t11-,12-/m0/s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CCCN=C(N)N)N
Molecular Formula:
C15H24N6O2
Molecular Weight:
320.39 g/mol
Arginylphenylalaninamide
CAS No.: 34388-59-5
Inhibitors
VCID: VC0519304
Molecular Formula: C15H24N6O2
Molecular Weight: 320.39 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 34388-59-5 |
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Product Name | Arginylphenylalaninamide |
Molecular Formula | C15H24N6O2 |
Molecular Weight | 320.39 g/mol |
IUPAC Name | (2S)-2-amino-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-5-(diaminomethylideneamino)pentanamide |
Standard InChI | InChI=1S/C15H24N6O2/c16-11(7-4-8-20-15(18)19)14(23)21-12(13(17)22)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9,16H2,(H2,17,22)(H,21,23)(H4,18,19,20)/t11-,12-/m0/s1 |
Standard InChIKey | CQZWLVDDIOZTJI-RYUDHWBXSA-N |
Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](C(=O)N)NC(=O)[C@H](CCCN=C(N)N)N |
SMILES | C1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CCCN=C(N)N)N |
Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CCCN=C(N)N)N |
Appearance | Solid powder |
Description | Arginylphenylalaninamide is a fragment of FMRamide; may be used as a neurotransmitter or neuromodulator by optic lobe neurons of different types. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Arg-Phe-NH2 arginylphenylalaninamide RFamide |
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PubChem Compound | 122185 |
Last Modified | Nov 11 2021 |
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